Cas no 1806281-77-5 (1,4-Dibromo-2,3-difluoro-5-ethylbenzene)

• Product Name: 1,4-Dibromo-2,3-difluoro-5-ethylbenzene
• CAS No: 1806281-77-5
• MF: C₈H₆Br₂F₂
• MW: 299.938047885895
• CID: 4972671
• Update Time: 2025-05-25

1,4-Dibromo-2,3-difluoro-5-ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Dibromo-2,3-difluoro-5-ethylbenzene

• Inchi： 1S/C8H6Br2F2/c1-2-4-3-5(9)7(11)8(12)6(4)10/h3H,2H2,1H3
• InChI Key： LFUJGAMSHDPNCC-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=CC=1CC)Br)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• XLogP3: 4.3
• Topological Polar Surface Area: 0

Additional information on 1,4-Dibromo-2,3-difluoro-5-ethylbenzene

1,4-Dibromo-2,3-difluoro-5-ethylbenzene: A Comprehensive Overview

The compound 1,4-Dibromo-2,3-difluoro-5-ethylbenzene, identified by the CAS No. 1806281-77-5, is a highly specialized aromatic compound with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its versatile applications and intriguing reactivity patterns. Recent studies have shed light on its potential uses in advanced materials development and as a precursor in synthetic chemistry.

The synthesis of 1,4-Dibromo-2,3-difluoro-5-ethylbenzene involves a multi-step process that typically begins with bromination and fluorination of a benzene derivative. The introduction of the ethyl group at the 5-position is achieved through Friedel-Crafts alkylation or other electrophilic substitution methods. The precise control of reaction conditions is crucial to ensure the desired regioselectivity and minimize by-product formation. Researchers have explored various catalysts and reaction media to optimize this process, leading to improved yields and purity levels.

One of the most fascinating aspects of 1,4-Dibromo-2,3-difluoro-5-ethylbenzene is its chemical reactivity. The presence of multiple halogen atoms (bromine and fluorine) at specific positions on the benzene ring imparts unique electronic properties to the molecule. Recent studies have demonstrated its ability to undergo nucleophilic aromatic substitution reactions under mild conditions, making it an attractive substrate for synthesizing complex organic molecules. Additionally, its bromine atoms can serve as leaving groups in elimination reactions, further expanding its utility in organic synthesis.

In terms of applications, 1,4-Dibromo-2,3-difluoro-5-ethylbenzene has shown promise in the development of advanced materials such as high-performance polymers and specialty coatings. Its ability to form stable covalent bonds with other functional groups makes it an ideal building block for constructing cross-linked polymer networks with tailored mechanical and thermal properties. Furthermore, recent research has explored its potential as a precursor for synthesizing bioactive compounds with applications in pharmaceuticals and agrochemicals.

The environmental impact of 1,4-Dibromo-2,3-difluoro-5-ethylbenzene has also been a topic of interest among scientists. Studies have investigated its biodegradation pathways under various environmental conditions, revealing that it undergoes slow degradation due to its highly substituted aromatic structure. This information is critical for assessing its potential risks to ecosystems and guiding responsible handling practices in industrial settings.

In conclusion, 1,4-Dibromo-2,3-difluoro-5-ethylbenzene, with its CAS No. 1806281-77-5, represents a versatile and intriguing compound with a wide range of applications across multiple disciplines. Ongoing research continues to uncover new insights into its chemical behavior and practical uses, underscoring its importance in modern chemistry and materials science.